Cas no 325721-57-1 (5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid)

• Product Name: 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid
• CAS No: 325721-57-1
• MF: C₁₄H₁₂FNO₄S
• MW: 309.312786102295
• CID: 3091188
• PubChem ID: 891441
• Update Time: 2025-10-21

5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid
• SR-01000263503-1
• SR-01000263503
• AKOS008943851
• 5-[(2-fluorophenyl)sulfamoyl]-2-methylbenzoicacid
• G31538
• 325721-57-1
• EN300-04130
• Oprea1_211740
• 5-[(2-fluorophenyl)sulfamoyl]-2-methylbenzoic acid
• Z45639846

• Inchi： 1S/C14H12FNO4S/c1-9-6-7-10(8-11(9)14(17)18)21(19,20)16-13-5-3-2-4-12(13)15/h2-8,16H,1H3,(H,17,18)
• InChI Key： SPBLHUREKJUSCT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=C(C(=O)O)C=1)(NC1C=CC=CC=1F)(=O)=O

Computed Properties

• Exact Mass: 309.04710720Da
• Monoisotopic Mass: 309.04710720Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 91.9Ų

Additional information on 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid

Introduction to 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid (CAS No. 325721-57-1)

5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 325721-57-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are widely recognized for their diverse biological activities and therapeutic potential. The presence of a fluoro substituent in the aromatic ring and the sulfamoyl group at the 2-position enhances its pharmacological properties, making it a promising candidate for further research and development.

The molecular structure of 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid consists of a benzoic acid core substituted with a methyl group at the 2-position and a fluoro-phenylsulfamoyl moiety at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which are critical for its interaction with biological targets. The fluoro atom, in particular, is known to modulate metabolic stability and binding affinity, while the sulfamoyl group contributes to hydrogen bonding capabilities, essential for enzyme inhibition and receptor binding.

In recent years, there has been a surge in research focused on developing novel sulfonamide derivatives with enhanced efficacy and reduced side effects. 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid has emerged as a key compound in this endeavor due to its structural features that align well with modern drug design principles. Studies have demonstrated its potential in inhibiting various enzymes and receptors implicated in inflammatory diseases, cancer, and infectious disorders. The compound’s ability to selectively interact with biological targets makes it an attractive scaffold for structure-based drug design.

One of the most compelling aspects of 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid is its role as a precursor in synthesizing more complex pharmacophores. Researchers have leveraged its scaffold to develop derivatives with improved pharmacokinetic profiles and target specificity. For instance, modifications at the fluoro-substituted aromatic ring have been shown to enhance binding affinity to certain enzymes, while alterations at the sulfamoyl group can fine-tune solubility and metabolic stability. These findings underscore the compound’s versatility and its potential as an intermediate in drug discovery pipelines.

The synthesis of 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of fluorine into the aromatic ring is particularly challenging due to its high electronegativity and reactivity. However, advances in synthetic methodologies have made it feasible to incorporate fluorine atoms efficiently into complex molecular frameworks. Techniques such as palladium-catalyzed cross-coupling reactions have been instrumental in achieving this goal, enabling researchers to construct intricate sulfonamide derivatives with remarkable precision.

From a medicinal chemistry perspective, 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid represents a paradigm shift in how we approach drug development. Its unique structural features offer a balance between potency, selectivity, and pharmacokinetic properties that are highly sought after in modern therapeutics. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly identify derivatives of this compound that exhibit enhanced biological activity. This approach has already led to several promising candidates entering preclinical development for various therapeutic indications.

The role of 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid extends beyond its use as an intermediate; it also serves as a reference compound for benchmarking new sulfonamide derivatives. Its well-characterized pharmacological profile allows researchers to compare the efficacy and safety of novel compounds against established standards. This comparative analysis is crucial for assessing the potential of new drugs before they proceed to clinical trials, thereby streamlining the drug development process.

As our understanding of biological pathways continues to evolve, so does our appreciation for the role of sulfonamide derivatives like 5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid. Emerging research suggests that these compounds may have applications beyond traditional therapeutic areas, such as in agrochemicals and material science. The versatility of their molecular architecture allows for modifications that can tailor their properties for specific applications, opening up new avenues for innovation.

In conclusion,5-(2-Fluoro-phenylsulfamoyl)-2-methyl-benzoic acid (CAS No. 325721-57-1) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for designing novel therapeutics with improved efficacy and reduced side effects. As research progresses, we can expect further insights into its applications across various domains of chemistry and biology, reinforcing its importance as a cornerstone in modern drug discovery efforts.